Cas no 926202-75-7 ((2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid)

• Product Name: (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid
• CAS No: 926202-75-7
• MF: C₁₁H₉FN₂O₄S₂
• MW: 316.328563451767
• MDL: MFCD09047771
• CID: 4719967
• PubChem ID: 16394952
• Update Time: 2025-06-10

(2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2-{[(4-fluorophenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetic acid
• 2-(2-(4-Fluorophenylsulfonamido)thiazol-4-yl)acetic acid
• STK991570
• BBL031268
• [2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]acetic acid
• 4-thiazoleacetic acid, 2-[[(4-fluorophenyl)sulfonyl]amino]-
• 2-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]acetic acid
• 2-(2-{[(4-fluorophenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetic acid
• (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid

• MDL： MFCD09047771
• Inchi： 1S/C11H9FN2O4S2/c12-7-1-3-9(4-2-7)20(17,18)14-11-13-8(6-19-11)5-10(15)16/h1-4,6H,5H2,(H,13,14)(H,15,16)
• InChI Key： QNILXCFFHVQFMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1=NC(=CS1)CC(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 446
• Topological Polar Surface Area: 133

(2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid Security Information

• HazardClass：IRRITANT

Additional information on (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid

Comprehensive Overview of (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid (CAS No. 926202-75-7)

(2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid (CAS No. 926202-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole core and sulfonylamino functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for designing novel therapeutic agents.

The 4-fluorophenyl moiety in (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid contributes to its enhanced binding affinity with biological targets, a feature that aligns with current trends in precision medicine. As the demand for targeted therapies grows, this compound's ability to interact selectively with enzymes or receptors positions it as a promising scaffold for small-molecule inhibitors. Its acetic acid side chain further enhances its solubility, a critical factor in bioavailability optimization—a hot topic in modern pharmacology.

In the context of AI-driven drug discovery, (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid has been explored using computational chemistry tools. Molecular docking studies suggest its potential as a kinase inhibitor, a class of compounds highly sought after in oncology research. This aligns with frequent searches for "new cancer drug targets 2024" and "kinase inhibitors in clinical trials," reflecting its relevance to cutting-edge scientific inquiries.

The synthesis of CAS No. 926202-75-7 involves multi-step organic reactions, including sulfonylation and thiazole ring formation, which are frequently discussed in green chemistry forums. With sustainability being a major focus, researchers are investigating eco-friendly catalysts for its production, addressing queries like "green synthesis of heterocyclic compounds." Its fluorinated structure also ties into debates about fluorine in drug design, a trending topic given fluorine's role in improving metabolic stability.

Analytical characterization of (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid typically employs HPLC, NMR, and mass spectrometry—techniques commonly searched by analytical chemists. Its logP and pKa values are critical data points for ADME prediction, a key concern in preclinical development. These aspects make it a frequent subject in "pharmacokinetics modeling" discussions, bridging chemistry and computational biology.

Beyond pharmaceuticals, this compound's thiazole ring has implications in material science, particularly in designing organic semiconductors. This multidisciplinary relevance answers searches like "thiazole derivatives in electronics," showcasing its versatility. However, most literature focuses on its biological activity, with recent studies examining its anti-inflammatory potential—a response to growing interest in "non-steroidal anti-inflammatory drug (NSAID) alternatives."

Quality control of CAS No. 926202-75-7 requires strict monitoring of regioisomeric impurities, a technical challenge often queried in pharmaceutical forums. Its storage stability under varying pH conditions is another researched aspect, particularly for formulators seeking "excipient compatibility" data. These practical considerations enhance its profile as a well-documented research chemical.

In summary, (2-{(4-Fluorophenyl)sulfonylamino}-1,3-thiazol-4-yl)acetic Acid represents a convergence of medicinal chemistry, computational biology, and sustainable synthesis—topics dominating contemporary scientific discourse. Its CAS No. 926202-75-7 serves as a pivotal identifier for researchers navigating chemical databases, while its structural features continue to inspire innovations across multiple scientific disciplines.